Telluromethionine
Description
Telluromethionine (TeMet) is a tellurium-containing analog of the amino acid methionine, where the sulfur atom in methionine is replaced by tellurium. It is primarily used in structural biology to facilitate X-ray crystallography and nuclear magnetic resonance (NMR) studies of proteins. TeMet is biosynthetically incorporated into proteins using methionine-auxotrophic Escherichia coli strains, enabling the production of heavy-atom derivatives for phase determination in crystallography .
Properties
Molecular Formula |
C5H11NO2Te |
|---|---|
Molecular Weight |
244.7 g/mol |
IUPAC Name |
(2S)-2-amino-4-methyltellanylbutanoic acid |
InChI |
InChI=1S/C5H11NO2Te/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1 |
InChI Key |
BEWCSNDRHAIGAY-BYPYZUCNSA-N |
Isomeric SMILES |
C[Te]CC[C@@H](C(=O)O)N |
Canonical SMILES |
C[Te]CCC(C(=O)O)N |
Synonyms |
telluromethionine TeMet |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
Notable Studies:
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